Cas no 2694745-16-7 (rac-(1s,3s)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: rac-(1s,3s)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 2694745-16-7
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• CID: 5627807
• PubChem ID: 165943385
• Update Time: 2025-05-25

rac-(1s,3s)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763915-18-8
• EN300-28333036
• EN300-37079868
• 3-{[(tert-butoxy)carbonyl]amino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid
• 2694745-16-7
• (1s,3s)-3-{[(tert-butoxy)carbonyl]amino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid
• rac-(1s,3s)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(17)14-6-4-11(5-6,7(12)13)8(15)16/h6-7H,4-5H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ISBRPJYCEIKWAX-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 265.11256435g/mol
• Monoisotopic Mass: 265.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1s,3s)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid

Professional Introduction to Rac-(1S,3S)-3-{(Tert-Butoxy)Carbonylamino}-1-(Difluoromethyl)cyclobutane-1-Carboxylic Acid (CAS No. 2694745-16-7)

Rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid, with the CAS number 2694745-16-7, is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its complex stereochemistry and functional groups, represents a critical intermediate in the synthesis of various pharmacologically active agents. The presence of both a difluoromethyl group and an amino group protected by a tert-butoxy carbonyl (Boc) moiety makes it a versatile building block for the development of novel therapeutic compounds.

The stereochemical configuration of rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid is particularly noteworthy, as the (1S,3S) arrangement provides a specific three-dimensional framework that can influence the biological activity of derivatives. This stereochemistry has been extensively studied in the context of drug design, where optimal spatial orientation often correlates with enhanced efficacy and reduced side effects. Recent advancements in computational chemistry have allowed researchers to predict how modifications to this core structure might affect its interaction with biological targets, making this compound an invaluable tool for medicinal chemists.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in many drug candidates. Its incorporation into molecules has been linked to improved pharmacokinetic profiles, a crucial factor in the development of successful therapeutics. In particular, studies have shown that compounds featuring this moiety often exhibit increased lipophilicity and resistance to enzymatic degradation, properties that are highly desirable in drug design. The synthesis of rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid exemplifies the growing importance of such functional groups in modern pharmaceutical research.

The Boc-protected amino group in this compound serves as a critical handle for further chemical modifications. The tert-butoxy carbonyl group not only protects the amine from unwanted reactions but also provides a convenient site for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step synthetic routes where orthogonal functional group manipulations are required. The ability to introduce diverse substituents at this position has enabled the exploration of numerous structural analogs, each with potential therapeutic applications.

In recent years, there has been a surge in interest regarding cyclobutane-based scaffolds in drug discovery. The rigid cyclic structure offers unique conformational constraints that can improve binding specificity and reduce off-target effects. Rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid fits into this category, providing a robust framework for further derivatization. Researchers have leveraged this scaffold to develop compounds with activity against various diseases, including cancer and infectious disorders. The cyclobutane ring's ability to adopt multiple conformations while maintaining structural integrity makes it an attractive choice for designing molecules with tailored biological properties.

The synthesis of rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of the difluoromethyl group via cross-coupling reactions and the protection of the amino function with a Boc group. These operations require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The potential applications of rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid extend across multiple therapeutic areas. For instance, derivatives of this compound have shown promise as kinase inhibitors due to their ability to mimic natural substrates while incorporating pharmacologically relevant modifications. Additionally, the combination of the (1S,3S) stereochemistry and the protective groups allows for selective functionalization at other positions on the molecule, enabling the creation of libraries of compounds for high-throughput screening.

As computational methods continue to evolve, researchers are better equipped to predict the properties of molecules like rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid before they are synthesized. This predictive capability reduces experimental trial-and-error and accelerates the discovery process. Virtual screening techniques have identified several promising derivatives that warrant further investigation in vitro and in vivo. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The versatility of rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid is further underscored by its utility as a key intermediate in peptidomimetic synthesis. Peptidomimetics are designed to mimic peptide sequences while offering improved pharmacokinetic profiles due to their synthetic stability and resistance to proteolytic degradation. The incorporation of this compound into peptidomimetic libraries has led to novel molecules with enhanced bioactivity and selectivity against disease-causing targets.

In conclusion, rac-(1S,3S)-3-{(tert-butoxy)carbonylamino}-1-(difluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2694745-16-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a valuable building block for developing new therapeutics across various disease areas. The ongoing research into this compound highlights its importance as both an academic curiosity and a practical tool for drug discovery professionals.